3-(6-Bromobenzo[d]oxazol-2-yl)aniline

• IUPAC Name: 3-(6-bromo-1,3-benzoxazol-2-yl)aniline
• InChI: InChI=1S/C13H9BrN2O/c14-9-4-5-11-12(7-9)17-13(16-11)8-2-1-3-10(15)6-8/h1-7H,15H2
• InChI Key: HNPAYXDHEPQFSV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C2=NC3=C(O2)C=C(C=C3)Br
• Molecular Formula: C13H9BrN2O
• Molecular Weight: 289.13 g/mol

Description

3-(6-Bromobenzo[d]oxazol-2-yl)aniline, also known as BBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BBA is a heterocyclic organic compound that belongs to the oxazole family.

Future Directions

: Benzoxazole derivatives: design, synthesis and biological evaluation : ChemicalBook: 3-(6-Bromobenzo[d]oxazol-2-yl)aniline

Synthesis routes and methods

Procedure details

To a mixture of 6-bromo-2-(3-nitrophenyl)benzoxazole (Compound of Example 266) (5.96 g), nickel bromide(II) (204 mg), methanol (100 ml), tetrahydrofuran (100 ml) was added sodium borohydride (2.12 g) little by little at 0° C. The mixture was stirred at 0° C. for 10 minutes and at room temperature for 1 hour. The reaction mixture was poured into a saturated aqueous solution of sodium bicarbonate and extracted with ethyl acetate. The organic layer was washed with water, dried over MgSO4 and treated with activated carbon. The solvent was distilled off under reduced pressure, and resulting crystals were collected by filtration to obtain 3-(6-bromobenzoxazol-2-yl)aniline (4.46 g, 83%).